2-Fluorodexetimide
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Overview
Description
2-Fluorodexetimide is a compound that has been studied for its potential use in scientific research. It is a derivative of dexetimide, a drug that has been used as a sedative and anxiolytic agent. 2-Fluorodexetimide has been synthesized using various methods, and its mechanism of action and biochemical and physiological effects have been studied. In
Mechanism Of Action
The mechanism of action of 2-Fluorodexetimide is not fully understood. However, it is believed to act on the GABA-A receptor, which is a neurotransmitter receptor that is involved in the regulation of anxiety, sleep, and seizures. It is thought to enhance the binding of GABA to the receptor, leading to an increase in inhibitory neurotransmission.
Biochemical And Physiological Effects
2-Fluorodexetimide has been shown to have anxiolytic, sedative, and anticonvulsant effects in animal models. It has also been shown to increase slow-wave sleep in rats. Additionally, it has been shown to decrease the activity of the hypothalamic-pituitary-adrenal axis, which is involved in the stress response.
Advantages And Limitations For Lab Experiments
One advantage of using 2-Fluorodexetimide in lab experiments is its anxiolytic and sedative effects, which can be useful in studying anxiety and sleep disorders. Additionally, it has been shown to have anticonvulsant effects, which can be useful in studying epilepsy. However, one limitation is that its mechanism of action is not fully understood, which can make it difficult to interpret results.
Future Directions
There are several future directions for the study of 2-Fluorodexetimide. One direction is to further investigate its mechanism of action and its effects on neurotransmitter systems. Another direction is to study its potential use in treating anxiety disorders, insomnia, and epilepsy. Additionally, it could be studied in combination with other drugs to determine if it has synergistic effects. Overall, 2-Fluorodexetimide has potential as a tool for scientific research, and further studies are needed to fully understand its effects and potential uses.
Synthesis Methods
There are several methods for synthesizing 2-Fluorodexetimide. One method involves the reaction of dexetimide with hydrofluoric acid and acetic anhydride. Another method involves the reaction of 2-fluoroacetophenone with dexetimide in the presence of a base. The yield of the synthesis method varies depending on the method used.
Scientific Research Applications
2-Fluorodexetimide has been studied for its potential use in scientific research. It has been shown to have anxiolytic and sedative effects in animal models. It has also been studied for its potential use in treating anxiety disorders and insomnia. Additionally, it has been shown to have anticonvulsant effects in animal models.
properties
CAS RN |
131948-18-0 |
---|---|
Product Name |
2-Fluorodexetimide |
Molecular Formula |
C23H25FN2O2 |
Molecular Weight |
379.5 g/mol |
IUPAC Name |
(3S)-3-[1-[(2-(18F)fluoranylphenyl)methyl]piperidin-4-yl]-3-phenylpiperidine-2,6-dione |
InChI |
InChI=1S/C23H25FN2O2/c24-20-9-5-4-6-17(20)16-26-14-11-19(12-15-26)23(18-7-2-1-3-8-18)13-10-21(27)25-22(23)28/h1-9,19H,10-16H2,(H,25,27,28)/t23-/m1/s1/i24-1 |
InChI Key |
UJOLPANGBUCHRV-PCDXLLNQSA-N |
Isomeric SMILES |
C1CN(CCC1[C@@]2(CCC(=O)NC2=O)C3=CC=CC=C3)CC4=CC=CC=C4[18F] |
SMILES |
C1CN(CCC1C2(CCC(=O)NC2=O)C3=CC=CC=C3)CC4=CC=CC=C4F |
Canonical SMILES |
C1CN(CCC1C2(CCC(=O)NC2=O)C3=CC=CC=C3)CC4=CC=CC=C4F |
Other CAS RN |
131948-18-0 |
synonyms |
2-fluorodexetimide |
Origin of Product |
United States |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.